Cas no 96448-63-4 (1-Benzoyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-one)

• Product Name: 1-Benzoyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-one
• CAS No: 96448-63-4
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 4736196
• Update Time: 2023-08-16

1-Benzoyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-one

• Inchi： 1S/C12H8N4O2/c17-11-9-6-15-16(10(9)13-7-14-11)12(18)8-4-2-1-3-5-8/h1-7H,(H,13,14,17)
• InChI Key： OEYHHMLIRPBEEB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 390
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4